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Introduction

The C16Y peptide, a derivative of the laminin y1 chain peptide C16 (KAFDITYVRLKF), is a
synthetic peptide of interest in cancer research and drug development.[1][2] The addition of a
tyrosine residue at the C-terminus (KAFDITYVRLKFY) provides a site for modification and
radiolabeling, enhancing its utility as a research tool and therapeutic candidate. C16Y has been
shown to impair vascular endothelial cell migration and tumor cell invasion, making it a
promising agent for anti-angiogenic and anti-metastatic therapies.[3] This document provides a
detailed protocol for the chemical synthesis and purification of the C16Y peptide.

C16Y Peptide: Quantitative Data Summary
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Parameter

Value

Reference

Full Amino Acid Sequence

Lys-Ala-Phe-Asp-lle-Thr-Tyr-
Val-Arg-Leu-Lys-Phe-Tyr

Inferred from[1][2]

Molecular Formula Cs4H125N17019 Calculated
Average Molecular Weight 1657.0 g/mol Calculated
) Typical expectation for
Purity (post-HPLC) >95% , _
synthetic peptides
] o Typical expectation for
Yield (post-purification) 15-30%

synthetic peptides

Experimental Protocols
Solid-Phase Peptide Synthesis (SPPS) of C16Y

This protocol outlines the manual synthesis of C16Y using Fmoc (9-

fluorenylmethyloxycarbonyl) solid-phase peptide synthesis (SPPS) chemistry.

Materials:

Fmoc-Tyr(tBu)-Wang resin (or similar pre-loaded resin)

e Fmoc-protected amino acids: Fmoc-Phe-OH, Fmoc-Lys(Boc)-OH, Fmoc-Leu-OH, Fmoc-
Arg(Pbf)-OH, Fmoc-Val-OH, Fmoc-Tyr(tBu)-OH, Fmoc-Thr(tBu)-OH, Fmoc-lle-OH, Fmoc-
Asp(OtBu)-OH, Fmoc-Ala-OH

e Coupling reagent: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium

hexafluorophosphate)

o Base: DIPEA (N,N-Diisopropylethylamine)

o Deprotection solution: 20% piperidine in DMF (N,N-Dimethylformamide)

e Solvents: DMF, DCM (Dichloromethane), Methanol

» Cleavage cocktail: 95% TFA (Trifluoroacetic acid), 2.5% TIS (Triisopropylsilane), 2.5% H20
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o Cold diethyl ether

e Solid-phase synthesis vessel
o Shaker

Procedure:

e Resin Swelling: Swell the Fmoc-Tyr(tBu)-Wang resin in DMF for 30 minutes in the synthesis
vessel.

e Fmoc Deprotection:

o Drain the DMF.

o Add the 20% piperidine in DMF solution to the resin.

o Shake for 5 minutes.

o Drain the solution.

o Add fresh 20% piperidine in DMF solution and shake for another 15 minutes.

o Drain and wash the resin thoroughly with DMF (5 times) and DCM (3 times).
e Amino Acid Coupling:

o In a separate vial, dissolve the next Fmoc-amino acid (3 equivalents to the resin loading)
and HBTU (2.9 equivalents) in DMF.

o Add DIPEA (6 equivalents) to the amino acid solution and vortex briefly.
o Immediately add the activated amino acid solution to the resin.
o Shake for 1-2 hours at room temperature.

o To ensure complete coupling, perform a Kaiser test. If the test is positive (indicating free
amines), repeat the coupling step.
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o Drain the coupling solution and wash the resin with DMF (5 times) and DCM (3 times).

o Repeat Synthesis Cycle: Repeat steps 2 and 3 for each amino acid in the C16Y sequence,
from the C-terminus to the N-terminus (F, K, L, R, V, Y, T, I, D, F, A, K).

o Final Fmoc Deprotection: After the final amino acid coupling, perform a final Fmoc
deprotection (step 2).

o Resin Washing and Drying: Wash the peptide-resin extensively with DMF, DCM, and finally
methanol. Dry the resin under vacuum.

o Cleavage and Deprotection:

[e]

Add the cold cleavage cocktail to the dried peptide-resin.

o

Shake for 2-3 hours at room temperature.

[¢]

Filter the resin and collect the filtrate containing the cleaved peptide.

[¢]

Precipitate the crude peptide by adding the filtrate to a large volume of cold diethyl ether.

[e]

Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash twice.

o

Dry the crude peptide pellet under vacuum.

Purification of C16Y by Reverse-Phase HPLC (RP-HPLC)

Materials:

Crude C16Y peptide

RP-HPLC system with a preparative C18 column

Mobile Phase A: 0.1% TFA in water

Mobile Phase B: 0.1% TFA in acetonitrile (ACN)

Lyophilizer
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Procedure:

o Sample Preparation: Dissolve the crude C16Y peptide in a minimal amount of Mobile Phase
A. If solubility is an issue, a small amount of ACN can be added. Centrifuge to remove any
insoluble material.

e HPLC Purification:

o

Equilibrate the C18 column with a low percentage of Mobile Phase B (e.g., 5-10%).
o Inject the dissolved crude peptide onto the column.

o Elute the peptide using a linear gradient of Mobile Phase B. A typical gradient would be
from 10% to 50% B over 40 minutes. The optimal gradient may need to be determined
empirically.

o Monitor the elution profile at 220 nm and 280 nm.
o Collect fractions corresponding to the major peptide peak.
o Purity Analysis: Analyze the purity of the collected fractions using analytical RP-HPLC.

» Lyophilization: Pool the fractions with >95% purity and lyophilize to obtain the final purified
C16Y peptide as a white, fluffy powder.

o Characterization: Confirm the identity of the purified peptide by mass spectrometry (e.qg.,
ESI-MS or MALDI-TOF).

Visualizations
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Solid-Phase Peptide Synthesis (SPPS)
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Caption: Experimental workflow for C16Y peptide synthesis and purification.
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Inhibitory Effect of C16Y

C16Y Peptide
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Caption: Proposed signaling pathway of C16Y peptide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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